ZIRCONIUM NITRATE (ZIRCONYL)

Specification

• CAS No.: 12372-57-5
• Molecular Formula: Zr(NO3)4
• Molecular Weight: 0

Introduction

Physical and Chemical Properties

Molecular Structure and Composition

The molecular structures of zirconium nitrate and zirconyl nitrate differ significantly:

Property	Zirconium Nitrate	Zirconyl Nitrate
Chemical Formula	Zr(NO₃)₄	ZrO(NO₃)₂·xH₂O
Molecular Weight	339.24 g/mol	231.23 g/mol (anhydrous basis)
CAS Number	13746-89-9	14985-18-3
Structure	Contains zirconium ion with four nitrate groups	Contains zirconyl ion (ZrO²⁺) with two nitrate groups
Composition	N₄O₁₂Zr	H₂N₂O₇Zr (anhydrous) + water of hydration

The zirconyl ion (ZrO²⁺) present in zirconyl nitrate is a distinctive structural feature that influences its chemical behavior. Zirconyl nitrate typically occurs as a hydrate, with the water molecules playing an important role in its stability and reactivity.

Physical Properties

Both compounds share some physical characteristics but differ in others:

Property	Zirconium Nitrate	Zirconyl Nitrate
Appearance	White powder or transparent plates	White crystalline solid or powder
Density	2.192 g/cm³	1.415 g/cm³
Melting Point	Decomposes at 100°C	Not applicable (decomposes when heated)
Solubility in Water	Soluble	Highly soluble
Zirconium Content	-	25-30%

Zirconyl nitrate exhibits high solubility in water and typically comprises a mixture of oxide and slightly hydroxide forms. This solubility makes it particularly useful in aqueous applications and synthesis processes.

Chemical Properties

Both compounds demonstrate significant chemical reactivity:

• Both are oxidizing agents due to the presence of nitrate groups.

• When mixed with hydrocarbons, they can form flammable mixtures.

• Zirconyl nitrate is acidic in aqueous solution.

• Both compounds undergo hydrolysis in aqueous solutions, which can be controlled to produce zirconium dioxide or other zirconium compounds.

• In the presence of bases, zirconium hydroxide precipitation occurs.

Synthesis and Production Methods

Industrial Production

Industrial production of these compounds typically employs several methods:

• For Zirconium Nitrate: The anhydrous salt can be synthesized from zirconium tetrachloride by reaction with dinitrogen pentoxide:

  ZrCl₄ + 4N₂O₅ → Zr(NO₃)₄ + 4ClNO₂

  The product can be purified by sublimation in a vacuum, though a contaminating substance in this process is nitronium pentanitratozirconate, (NO₂)Zr(NO₃)₅.

• For Zirconyl Nitrate: Commercial production often involves:

  • Dissolution of zirconium dioxide in nitric acid followed by controlled evaporation

  • Processing of zircon sand through caustic decomposition followed by conversion to the nitrate form

Applications and Uses

Industrial Applications

Both zirconium nitrate and zirconyl nitrate find extensive applications in industry:

Application	Details
Precursor for Zirconium Chemicals	Used to produce zirconium carbonate, zirconium hydroxide, and other compounds
Catalyst Development	Used in the preparation of zirconium-based catalysts
Ceramic Production	Precursor for zirconia ceramics and refractory materials
Antiperspirants	Used in the formulation of certain antiperspirant products
Paint Driers	Component in some paint drying formulations
Leather Tanning	Used in certain leather treatment processes
Battery Manufacturing	Applied in advanced battery material production

Research and Specialized Applications

In research contexts, these compounds have demonstrated significant utility:

• Metal-Organic Framework (MOF) Synthesis: Zirconyl nitrate serves as a metallic precursor for synthesizing MOF-808, with research indicating that the choice of zirconium precursor impacts the crystalline structure and porous properties of the resulting MOF.

• Environmental Remediation: Zirconium-based materials derived from these nitrates have been employed for the removal of nitrate and phosphate ions from aqueous solutions. For instance, zirconium encapsulated chitosan quaternized (Zr@CSQ) beads have shown effective adsorption of these pollutants.

• Nanoparticle Synthesis: Used in the preparation of zirconia nanoparticles with controlled size, shape, and crystallinity for applications in catalysis, sensors, and biomedical fields.

• Amorphous Zirconium Dioxide Production: Studies have demonstrated the synthesis of amorphous zirconium dioxide from zirconium nitrate through hydrolysis in the presence of oxalic acid.

Recent Research Developments

Synthesis of Zirconium Dioxide

Research has explored various methods for synthesizing zirconium dioxide using zirconyl nitrate as a precursor:

• Ultrasound-Assisted Precipitation: Nanostructured zirconium dioxide has been successfully synthesized from zirconyl nitrate using both conventional and ultrasound-assisted precipitation in alkaline medium. The ultrasound method has shown advantages in controlling particle size and morphology.

• Influence of Calcination Temperature: Studies have examined how calcination temperature affects the properties of zirconium dioxide synthesized from zirconyl nitrate, demonstrating that temperature plays a crucial role in determining crystallinity and phase composition.

• Oxalic Acid Mediation: Research has determined optimal conditions for synthesizing amorphous zirconium dioxide, including a specific balance of reagents (1 ml 0.025 M ZrO(NO₃)₂ to 1.35 ml 4 M HOOC-COOH) and an optimum drying temperature of 230°C.

MOF-808 Synthesis and Properties

A significant area of research involves using zirconyl nitrate for Metal-Organic Framework synthesis:

• Precursor Effects on MOF Properties: Studies comparing different zirconium precursors (zirconium chloride, zirconyl chloride, and zirconyl nitrate) for synthesizing MOF-808 have revealed that:

  • The nature of the zirconium precursor impacts the crystalline and porous structure of MOF-808

  • The presence of structural water in precursors appears to affect these properties, increasing the relative percentage of amorphicity and forming disorganized mesopores

  • Surface properties and thermal stability under air atmosphere remained largely unaffected by the different precursors

Advanced Material Applications

Research has explored the application of zirconium nitrate and zirconyl nitrate in developing advanced materials:

• Zirconia-Based Nanomaterials: Recent developments have focused on different synthesis approaches and their impact on the structure, size, shape, and morphology of zirconia-based nanomaterials. Both chemical synthesis methods (hydrothermal, solvothermal, sol-gel, microwave, solution combustion, and co-precipitation) and greener approaches employing biological entities have been investigated.

• Environmental Remediation Materials: Research has demonstrated the effectiveness of zirconium encapsulated chitosan quaternized beads for the adsorptive removal of nitrate and phosphate ions from aqueous solutions, offering potential applications in water treatment.

Hazard	Zirconium Nitrate	Zirconyl Nitrate
UN Number	UN 2728	UN 3085
Hazard Class	5.1 (Oxidizing substance)	5.1/PG 2 (Oxidizing substance)
GHS Hazard Statements	H272, H314	H272, H314, H318
Risk Description	May intensify fire; oxidizer; Causes severe skin burns and eye damage	May intensify fire; oxidizer; Causes severe skin burns and eye damage; Causes serious eye damage

As oxidizing agents, both compounds can accelerate the burning of combustible materials. When mixed with hydrocarbons, they can form flammable mixtures.